Cas no 856707-39-6 (Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester)

The compound Carbamic Acid, N-(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl-, 1,1-dimethylethyl Ester is a chiral intermediate with potential applications in pharmaceutical synthesis. Its structure features a cyclopropylamino group and a tert-butyl ester moiety, which may enhance stability and reactivity in selective transformations. The stereochemistry at the (1S)-position is critical for enantioselective processes, making it valuable in asymmetric synthesis. The hydroxyl and carbonyl functionalities offer versatile sites for further derivatization. This compound is particularly useful in the development of bioactive molecules, where precise control over molecular configuration is essential. Its well-defined structure ensures reproducibility in synthetic routes.
Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester structure
856707-39-6 structure
Product Name:Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester
CAS No:856707-39-6
MF:C14H26N2O4
MW:286.367244243622
MDL:MFCD17018069
CID:717583
PubChem ID:56604963
Update Time:2025-05-30

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethylester
    • 4-(3-Chloro-4-fluorophenylamino)-7-methoxyquinazolin-6-ol
    • hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethyl ester
    • Carbamic acid, N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester
    • tert-Butyl ((3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl)carbamate
    • tert-Butyl [(3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl]carbamate
    • CAR011
    • DPFCMHQQTKBKAX-VUWPPUDQSA-N
    • Carbamic acid,N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethyl ester
    • hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethylest
    • 1,1-Dimethylethyl N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]carbamate (ACI)
    • Carbamic acid, [(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester (9CI)
    • SCHEMBL861489
    • CS-14787
    • tert-butyl (3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-ylcarbamate
    • tert-butyl N-[(3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl]carbamate
    • 856707-39-6
    • DTXSID70717870
    • tert-butyl N-[(2S)-1-(cyclopropylcarbamoyl)-1-hydroxypentan-2-yl]carbamate
    • hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethylester
    • AKOS037650423
    • CS-M2611
    • Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester
    • MDL: MFCD17018069
    • Inchi: 1S/C14H26N2O4/c1-5-6-10(16-13(19)20-14(2,3)4)11(17)12(18)15-9-7-8-9/h9-11,17H,5-8H2,1-4H3,(H,15,18)(H,16,19)/t10-,11?/m0/s1
    • InChI Key: DPFCMHQQTKBKAX-VUWPPUDQSA-N
    • SMILES: [C@@H](CCC)(NC(=O)OC(C)(C)C)C(O)C(=O)NC1CC1

Computed Properties

  • Exact Mass: 286.18925731g/mol
  • Monoisotopic Mass: 286.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr)
  • PSA: 94.64000
  • LogP: 2.36400

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C386735-10mg
Carbamic Acid, N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl Ester
856707-39-6
10mg
$ 50.00 2022-06-06
TRC
C386735-50mg
Carbamic Acid, N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl Ester
856707-39-6
50mg
$ 160.00 2022-06-06
TRC
C386735-100mg
Carbamic Acid, N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl Ester
856707-39-6
100mg
$ 230.00 2022-06-06
ChemScence
CS-M2611-100mg
Carbamic acid, N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester
856707-39-6
100mg
$124.0 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H24070-100mg
tert-Butyl ((3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl)carbamate
856707-39-6 98%
100mg
¥2352.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H24070-250mg
tert-Butyl ((3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl)carbamate
856707-39-6 98%
250mg
¥4522.0 2023-09-07
Chemenu
CM543731-100mg
tert-Butyl((3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl)carbamate
856707-39-6 98%
100mg
$223 2023-02-17
Chemenu
CM543731-250mg
tert-Butyl((3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl)carbamate
856707-39-6 98%
250mg
$429 2023-02-17
eNovation Chemicals LLC
D767409-100mg
hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethyl ester
856707-39-6 98%
100mg
$245 2024-06-06
eNovation Chemicals LLC
D767409-250mg
hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethyl ester
856707-39-6 98%
250mg
$445 2024-06-06

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 0 - 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
Reference
New and efficient synthesis of HCV NS3/4 A protease inhibitor Telaprevir
Porala, Subbanarasimhulu; et al, ChemistrySelect, 2019, 4(33), 9523-9528

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  25 - 30 °C; 12 h, 40 - 45 °C
1.2 Solvents: 1,4-Dioxane ;  5 °C → 30 °C; 12 h, 25 - 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 0 - 5 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
Reference
New and efficient synthesis of HCV NS3/4 A protease inhibitor Telaprevir
Porala, Subbanarasimhulu; et al, ChemistrySelect, 2019, 4(33), 9523-9528

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  tert-Butylmagnesium chloride Solvents: Toluene ;  3 h, 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  5 °C
2.1 Reagents: Sulfuryl chloride Catalysts: Tosyl chloride Solvents: Ethyl acetate ;  25 - 30 °C; 36 h, 40 - 45 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 3.2, 0 - 5 °C
3.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  25 - 30 °C; 12 h, 40 - 45 °C
3.2 Solvents: 1,4-Dioxane ;  5 °C → 30 °C; 12 h, 25 - 30 °C
3.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
4.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 0 - 5 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
Reference
New and efficient synthesis of HCV NS3/4 A protease inhibitor Telaprevir
Porala, Subbanarasimhulu; et al, ChemistrySelect, 2019, 4(33), 9523-9528

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Tosyl chloride Solvents: Ethyl acetate ;  25 - 30 °C; 36 h, 40 - 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 3.2, 0 - 5 °C
2.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  25 - 30 °C; 12 h, 40 - 45 °C
2.2 Solvents: 1,4-Dioxane ;  5 °C → 30 °C; 12 h, 25 - 30 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
3.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 0 - 5 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 0 - 5 °C
Reference
New and efficient synthesis of HCV NS3/4 A protease inhibitor Telaprevir
Porala, Subbanarasimhulu; et al, ChemistrySelect, 2019, 4(33), 9523-9528

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Raw materials

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Preparation Products

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Related Literature

Additional information on Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester (CAS No: 856707-39-6)

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester, with the CAS number 856707-39-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a carbamic acid group attached to a chiral center, which is further connected to a cyclopropylamino moiety and a butyl group. The esterification with 1,1-dimethylethyl (also known as tert-butyl) adds another layer of complexity to its structure.

The carbamic acid core of this compound plays a pivotal role in its biological activity. Carbamic acids are known for their ability to form stable amides with amino groups, making them valuable intermediates in peptide synthesis. The cyclopropylamino group introduces unique steric and electronic properties, which can enhance the compound's binding affinity to target proteins. Recent studies have shown that such groups can significantly influence the pharmacokinetic profiles of drugs, improving their bioavailability and reducing toxicity.

The tert-butyl ester moiety is another critical feature of this compound. Ester groups are commonly used in drug design to improve solubility and stability. In this case, the tert-butyl group not only enhances the physical properties of the molecule but also serves as a protecting group during synthesis. This allows for precise control over the reactivity of the carbamic acid group during chemical transformations.

Recent advancements in stereochemistry have highlighted the importance of chirality in drug design. The (1S) configuration at the chiral center of this compound ensures specific interactions with biological targets, potentially leading to higher efficacy and fewer side effects. Stereoisomerism is a key factor in modern pharmacology, as it can drastically alter a compound's pharmacokinetics and pharmacodynamics.

Emerging research has focused on the potential therapeutic applications of this compound. Preclinical studies suggest that it may exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, its ability to modulate cyclooxygenase (COX) enzymes could make it a candidate for anti-inflammatory therapies. Additionally, its structure suggests potential interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous diseases.

The synthesis of Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the chiral center through asymmetric induction techniques and the subsequent esterification with tert-butanol. The use of advanced purification methods ensures high purity levels necessary for biological testing.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure safety and prevent contamination.

Looking ahead, further research into this compound's bioavailability and efficacy is warranted. Its unique structure presents an exciting opportunity for drug developers to explore novel therapeutic avenues. As medicinal chemistry continues to evolve, compounds like Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester will play a crucial role in advancing our understanding of molecular interactions and disease mechanisms.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd